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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Adipic acid-13C2, a stable isotope-labeled
compound crucial for a range of advanced research applications. Detailed information on its
safety data, handling procedures, and significant roles in metabolic flux analysis and as an
internal standard in quantitative analytical methods is presented.

Section 1: Safety Data and Handling

While Adipic acid-13C2 is a stable, non-radioactive isotopologue of adipic acid, it should be
handled with the same precautions as its unlabeled counterpart due to identical chemical
reactivity. The isotopic labeling does not alter its chemical hazards.

Hazard Identification

Adipic acid is classified as a combustible solid that can cause serious eye damage.[1][2][3][4] It
may also cause skin and respiratory irritation.[2][5][6] Fine dust particles of adipic acid can form
explosive mixtures with air.[4][6]

GHS Hazard Statements:
e H318: Causes serious eye damage.[1][4]

Precautionary Statements:
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and to do. Continue rinsing.[1]

Physical and Chemical Properties

The physical and chemical properties of Adipic acid-13C2 are essentially the same as those of
unlabeled adipic acid, with a slight increase in molecular weight due to the presence of two
13C atoms.

Property Value

Appearance White crystalline powder/solid[2][7][8]
Molecular Formula C4H10(*3COOH)2

Molecular Weight Approximately 148.13 g/mol

Melting Point 151-154 °C

Boiling Point 265 °C at 100 mmHg

Flash Point 196 °C (closed cup)[2]

Solubilit Soluble in methanol, ethanol, acetone; slightly
olubili
Y soluble in water.[7][9]

Handling and Storage
Handling:

Use in a well-ventilated area to avoid dust formation.[3][4][10]

Ground all equipment to prevent static discharge.[3]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[3]

Storage:
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» Store in a cool, dry, well-ventilated area in a tightly closed container.[11]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents and strong bases.[]

¢ As a stable isotope-labeled compound, no special precautions against radiological hazards
are necessary.[12]

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment is essential for the safe handling of
Adipic acid-13C2.[13][14][15][16]

PPE Type Specifications

Chemical safety goggles or a face shield.[14]

Eye/Face Protection
[15]

Chemical-resistant gloves (e.qg., nitrile rubber)
and a lab coat or coveralls.[14][15][16]

Skin Protection

A NIOSH-approved respirator with a particulate
Respiratory Protection filter is recommended if dust is generated.[14]
[17]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1][4]

i Remove contaminated clothing and wash skin
Skin Contact )
with soap and water.[1]

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

medical attention if symptoms persist.[1][4]

Do NOT induce vomiting. Rinse mouth with
Ingestion water and drink 200-300 ml of water. Seek

immediate medical attention.[1][4]

Section 2: Research Applications and Experimental
Protocols

Adipic acid-13C2 is a valuable tool in metabolic research and quantitative analysis, primarily
utilized as a tracer in 13C-Metabolic Flux Analysis (MFA) and as an internal standard for mass
spectrometry-based quantification.

Application in 3C-Metabolic Flux Analysis (MFA)

13C-MFA is a powerful technique used to quantify the rates (fluxes) of intracellular metabolic
pathways. By introducing a *3C-labeled substrate, such as Adipic acid-13C2, into a biological
system, researchers can trace the incorporation of the heavy isotope into various metabolites.
The resulting labeling patterns provide detailed information about the activity of different
metabolic routes.

Experimental Workflow for 33C-MFA:
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1. Experimental Setup

Cell Culture Preparation

Introduction of Adipic acid-13C2

2. Sample Processing

Quenching Metabolism

Metabolite Extraction

3. Data Acquis'$ion & Analysis

LC-MS/MS Analysis

l

Isotopologue Distribution Analysis

l

Flux Calculation & Modeling

Click to download full resolution via product page

A simplified workflow for a 13C-Metabolic Flux Analysis experiment.

Detailed Experimental Protocol (Representative):
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This protocol provides a general framework. Specific parameters will need to be optimized for

the biological system and analytical instrumentation used.

e Cell Culture and Labeling:

[e]

o

[e]

Culture cells to a desired density in a standard growth medium.

Replace the standard medium with a medium containing a known concentration of Adipic
acid-13C2. The concentration should be sufficient to allow for detectable incorporation into
downstream metabolites.

Incubate the cells for a predetermined time to allow for the uptake and metabolism of the
labeled adipic acid.

e Quenching and Metabolite Extraction:

[¢]

Rapidly quench metabolic activity by, for example, submerging the cell culture in a cold
solvent like methanol or a methanol/water mixture.

Lyse the cells and extract the intracellular metabolites using a suitable solvent system
(e.g., a mixture of chloroform, methanol, and water).

Separate the polar (containing central carbon metabolites) and non-polar phases by
centrifugation.

Collect the polar phase and dry it under a stream of nitrogen or using a vacuum
concentrator.

e LC-MS/MS Analysis:

o

Reconstitute the dried metabolite extract in a solvent compatible with the liquid
chromatography (LC) system.

Inject the sample onto an appropriate LC column (e.g., a HILIC or reversed-phase column)
to separate the metabolites.

Analyze the eluting metabolites using a tandem mass spectrometer (MS/MS) operating in
a mode that allows for the detection and quantification of different isotopologues of each

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b160230?utm_src=pdf-body
https://www.benchchem.com/product/b160230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

metabolite.

o Data Analysis:

o Process the raw LC-MS/MS data to determine the mass isotopologue distributions (MIDs)
for key metabolites.

o Use specialized software to fit the experimental MIDs to a metabolic model, which then
calculates the intracellular metabolic fluxes.

Application as an Internal Standard

In quantitative analytical chemistry, an internal standard is a compound added to a sample in a
known concentration to facilitate the quantification of an analyte. Adipic acid-13C2 is an ideal
internal standard for the quantification of unlabeled adipic acid because it has nearly identical
chemical and physical properties but a different mass, allowing it to be distinguished by a mass
spectrometer.

Experimental Workflow for using Adipic acid-13C2 as an Internal Standard:
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1. Sample Preparation

Sample Collection

Addition of Adipic acid-13C2 (Internal Standard)

Analyte Extraction

2. Analysis &

Quantification

LC-MS/MS Analysis

Peak Area Ratio Calculation

Quantification using Calibration Curve

Click to download full resolution via product page

A general workflow for using Adipic acid-13C2 as an internal standard.

Detailed Experimental Protocol (Representative):

e Sample Preparation:

o To each sample (e.g., plasma, urine, or cell extract), add a known amount of a stock

solution of Adipic acid-13C2.
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o Perform the necessary sample cleanup and extraction procedure to isolate the adipic acid.
This may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction.

e LC-MS/MS Analysis:
o Analyze the extracted samples by LC-MS/MS.

o Set up the mass spectrometer to monitor for the specific mass transitions of both
unlabeled adipic acid and Adipic acid-13C2.

e Quantification:

o Integrate the peak areas for both the analyte (unlabeled adipic acid) and the internal
standard (Adipic acid-13C2).

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Prepare a calibration curve by analyzing a series of standards with known concentrations
of unlabeled adipic acid and a constant concentration of the internal standard.

o Determine the concentration of adipic acid in the samples by comparing their peak area
ratios to the calibration curve.

Section 3: Relevant Metabolic Pathway - Reverse
Adipate Degradation

In the context of metabolic engineering and biotechnology, a key pathway for the biosynthesis
of adipic acid is the reverse adipate degradation pathway. This pathway has been engineered
in microorganisms like E. coli for the sustainable production of adipic acid from renewable
feedstocks.

Reverse Adipate Degradation Pathway Diagram:
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The reverse adipate degradation pathway for the biosynthesis of adipic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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